Cas no 514214-65-4 (8-Quinolinethiol, 2-chloro-)

• Product Name: 8-Quinolinethiol, 2-chloro-
• CAS No: 514214-65-4
• MF: C₉H₆ClNS
• MW: 195.668639659882
• CID: 4013992
• Update Time: 2025-05-24

8-Quinolinethiol, 2-chloro- Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinethiol, 2-chloro-

• Inchi： 1S/C9H6ClNS/c10-8-5-4-6-2-1-3-7(12)9(6)11-8/h1-5,12H
• InChI Key： MCLLWVCDLRDRST-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2S)C=CC=1Cl

Additional information on 8-Quinolinethiol, 2-chloro-

Introduction to 8-Quinolinethiol, 2-chloro (CAS No. 514214-65-4)

8-Quinolinethiol, 2-chloro, identified by its Chemical Abstracts Service (CAS) number 514214-65-4, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the quinoline derivatives family, a class of molecules known for their broad spectrum of biological activities and utility in drug development. The presence of both a thiol (-SH) and a chloro (-Cl) substituent in its molecular structure endows it with unique chemical properties that make it a promising candidate for further exploration in synthetic chemistry and therapeutic applications.

The molecular structure of 8-Quinolinethiol, 2-chloro features a quinoline core, which is a fused bicyclic system consisting of a benzene ring and a pyridine ring. This structural motif is well-documented for its role in various pharmacological mechanisms, including antimicrobial, antifungal, and anticancer activities. The introduction of the thiol group at the 8-position and the chloro group at the 2-position introduces reactive sites that can be exploited for further functionalization, making this compound a versatile intermediate in organic synthesis.

In recent years, there has been growing interest in quinoline derivatives due to their ability to interact with biological targets such as enzymes and receptors. The thiol group in 8-Quinolinethiol, 2-chloro can participate in disulfide bond formation, which is crucial for stabilizing protein structures and has implications in redox biology. Additionally, the chloro substituent can serve as a handle for further chemical modifications, such as nucleophilic substitution reactions, allowing chemists to tailor the molecule for specific biological functions.

One of the most compelling aspects of 8-Quinolinethiol, 2-chloro is its potential application in the development of novel therapeutic agents. Quinoline derivatives have a long history of use in medicine, with examples like chloroquine and mefloquine being widely recognized for their antimalarial properties. The structural features of 8-Quinolinethiol, 2-chloro suggest that it may exhibit similar biological activities while offering new mechanisms of action due to the presence of both thiol and chloro groups.

Recent studies have begun to explore the pharmacological profile of 8-Quinolinethiol, 2-chloro using both computational modeling and experimental approaches. Computational studies have suggested that this compound may have potential as an inhibitor of certain enzymes involved in cancer cell proliferation. Additionally, preliminary experimental data indicate that it can exhibit cytotoxic effects against several human cancer cell lines, making it an attractive candidate for further preclinical development.

The synthesis of 8-Quinolinethiol, 2-chloro involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of a quinoline precursor at the 2-position to introduce the chloro group. Subsequent reactions then focus on introducing the thiol group at the 8-position, often through nucleophilic substitution or metal-catalyzed coupling reactions. The choice of synthetic route depends on factors such as availability of starting materials, desired purity, and scalability for industrial production.

The chemical reactivity of 8-Quinolinethiol, 2-chloro makes it a valuable building block for more complex molecules. Chemists can leverage its structural features to design derivatives with enhanced biological activity or improved pharmacokinetic properties. For instance, modifications to the thiol or chloro groups can alter the compound's solubility, stability, or binding affinity to biological targets. Such modifications are essential steps in drug discovery pipelines aimed at developing next-generation therapeutics.

From a medicinal chemistry perspective, 8-Quinolinethiol, 2-chloro represents an excellent example of how structural diversity can be harnessed to develop new drugs. Its unique combination of functional groups provides multiple opportunities for interaction with biological systems while maintaining chemical tractability. This balance between complexity and reactivity is crucial for designing molecules that are both effective and safe.

The future prospects for 8-Quinolinethiol, 2-chloro are promising as ongoing research continues to uncover its potential applications. Collaborative efforts between synthetic chemists and biologists are essential to translate laboratory findings into clinical reality. By combining experimental techniques with advanced computational methods, researchers can accelerate the discovery process and bring new treatments to patients more quickly.

In conclusion,8-Quinolinethiol, 2-chloro (CAS No. 514214-65-4) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further exploration in drug development. As our understanding of its properties grows, this molecule is likely to play an important role in future therapeutic strategies across various medical disciplines.